Xylopyranose (6CI,7CI,8CI,9CI)
Xylopyranose (6CI,7CI,8CI,9CI)
D-Xylose, also known as xylose or xylopyranose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Xylose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylose has been found throughout all human tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, D-xylose is primarily located in the cytoplasm and lysosome. Outside of the human body, D-xylose can be found in flaxseed. This makes D-xylose a potential biomarker for the consumption of this food product. D-Xylose is a potentially toxic compound.
D-xylopyranose is d-Xylose in its pyranose form.
D-xylopyranose is d-Xylose in its pyranose form.
Brand Name:
Vulcanchem
CAS No.:
10257-31-5
VCID:
VC0076711
InChI:
InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1
SMILES:
C1C(C(C(C(O1)O)O)O)O
Molecular Formula:
C5H10O5
Molecular Weight:
150.13 g/mol
Xylopyranose (6CI,7CI,8CI,9CI)
CAS No.: 10257-31-5
Main Products
VCID: VC0076711
Molecular Formula: C5H10O5
Molecular Weight: 150.13 g/mol
CAS No. | 10257-31-5 |
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Product Name | Xylopyranose (6CI,7CI,8CI,9CI) |
Molecular Formula | C5H10O5 |
Molecular Weight | 150.13 g/mol |
IUPAC Name | (3R,4S,5R)-oxane-2,3,4,5-tetrol |
Standard InChI | InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1 |
Standard InChIKey | SRBFZHDQGSBBOR-IOVATXLUSA-N |
Isomeric SMILES | C1[C@H]([C@@H]([C@H](C(O1)O)O)O)O |
SMILES | C1C(C(C(C(O1)O)O)O)O |
Canonical SMILES | C1C(C(C(C(O1)O)O)O)O |
Melting Point | 90.5°C |
Physical Description | Solid |
Description | D-Xylose, also known as xylose or xylopyranose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Xylose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylose has been found throughout all human tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, D-xylose is primarily located in the cytoplasm and lysosome. Outside of the human body, D-xylose can be found in flaxseed. This makes D-xylose a potential biomarker for the consumption of this food product. D-Xylose is a potentially toxic compound. D-xylopyranose is d-Xylose in its pyranose form. |
Solubility | 555.0 mg/mL |
Synonyms | Xylopyranose (6CI,7CI,8CI,9CI) |
PubChem Compound | 135191 |
Last Modified | Nov 11 2021 |
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